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Compound of Interest

1-Hydroxycyclohexanecarboxylic
Compound Name: o
aci

Cat. No.: B072880

Essential Safety and Handling Guide for 1-
Hydroxycyclohexanecarboxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Hydroxycyclohexanecarboxylic acid. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Safety and Hazard Information

1-Hydroxycyclohexanecarboxylic acid is a solid organic compound that can cause skin and
serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[1][3][4] Ingestion of this
chemical is harmful.[1][4]

Hazard Category Classification
Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Serious Eye Irritation Category 2 / 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory irritation)
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Personal Protective Equipment (PPE)

To ensure personal safety while handling 1-Hydroxycyclohexanecarboxylic acid, the
following personal protective equipment is mandatory.

Protection Type Specification Rationale

) Tightly fitting safety goggles or ~ To prevent eye contact which
Eye Protection

a face shield.[1][2] can cause serious irritation.
] Chemical-resistant gloves To avoid skin contact which
Hand Protection o o
(e.qg., nitrile rubber).[1][2][5] causes irritation.

Laboratory coat and

Skin and Body Protection appropriate protective clothing.  To prevent skin exposure.

[1](21(5]

) ) Use a dust mask or respirator To avoid respiratory tract
Respiratory Protection . S
when dust is generated.[2][3] irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is crucial for the safe handling of 1-
Hydroxycyclohexanecarboxylic acid.

e Preparation:

o Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1][5]

o Confirm that an eyewash station and safety shower are readily accessible.[5]

o Don all required Personal Protective Equipment (PPE) before handling the chemical.[1][5]
e Handling:

o Avoid generating dust when weighing or transferring the solid.[1][3]

o Use non-sparking tools to prevent ignition sources.[1]
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o Avoid contact with skin and eyes.[1][5]

o Do not eat, drink, or smoke in the handling area.[1][5]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][5]
o Keep away from incompatible materials such as oxidizing agents.[2]

Disposal Plan

Proper disposal of 1-Hydroxycyclohexanecarboxylic acid and its containers is critical to
prevent environmental contamination and ensure safety.

» Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.[1]
e Disposal Method:

o Dispose of the chemical waste in accordance with federal, state, and local regulations.[2]

[5]

o It may be possible to dissolve the material in a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[2]

e Container Disposal:
o Do not reuse empty containers.[5]

o Dispose of contaminated packaging as unused product.[5]

Experimental Workflow
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Handling Workflow for 1-Hydroxycyclohexanecarboxylic Acid

Preparation

Ensure Proper Ventilation

Verify Emergency Equipment Access

Don Personal Protective Equipment

Proceed to Handling

Handling

Weigh and Transfer Chemical

Perform Experimental Work

After Experiment

Cleanup &v Storage

Decontaminate Work Area

\egregate Waste
™

Disposal

Store Chemical Appropriately Collect Chemical Waste

Dispose of Waste & Containers

Click to download full resolution via product page

Caption: Procedural workflow for handling 1-Hydroxycyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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